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Topic: Reducing Line Edge Roughness (LER) with
Non-lonic PAGs
The Knowledge Base: Why Non-lonic PAGs?

Executive Summary: Line Edge Roughness (LER) in sub-20 nm lithography is frequently driven
by the stochastic distribution of Photoacid Generators (PAGSs) within the resist matrix.[1]

Traditional ionic PAGs (onium salts) often suffer from limited solubility in organic resist solvents,
leading to micro-aggregation. These aggregates create "hot spots"” of acid generation, resulting
in uneven deprotection and high LER.

The Non-lonic Solution: Non-ionic PAGs (n-PAGS), such as naphthalimide sulfonates or oxime
sulfonates, possess superior solubility in organic matrices (PGMEA, ethyl lactate). This allows
for:

« Homogeneous Distribution: Eliminates PAG aggregation, reducing the stochastic "shot
noise" component of LER.
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» Higher Loading Capacity: You can increase PAG concentration without precipitation,
improving the acid latent image contrast.

» Tunable Diffusion: n-PAGs often exhibit different acid diffusion kinetics, which can be
leveraged to smooth high-frequency roughness.

Mechanism Visualization: lonic vs. Non-lonic Distribution
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Caption: Comparison of PAG distribution mechanisms. lonic PAGs tend to aggregate, causing
localized roughness, while non-ionic PAGs distribute evenly.

Experimental Protocol: Formulation & Processing

Objective: Formulate a chemically amplified resist (CAR) with a non-ionic PAG to minimize
LER.

Reagents:

Polymer: Poly(hydroxystyrene-co-t-butyl acrylate) (PHS-acrylate) or similar EUV/KrF matrix.

PAG:N-hydroxynaphthalimide triflate (NIT) or similar sulfonate ester.

Quencher: Trioctylamine (TOA) or Troger's Base.

Solvent: PGMEA / Ethyl Lactate (70:30 ratio).
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Step-by-Step Workflow:
o Dissolution (Critical Step):
o lonic Standard: Limited to ~5 wt% loading due to solubility.

o Non-lonic Protocol: Dissolve n-PAG at 8-12 wt% relative to polymer solids. High loading is
required to offset the generally lower quantum yield of n-PAGs compared to onium salts

[1].
o Tip: Vortex for 10 minutes. n-PAGs should dissolve instantly without heating.
« Filtration:
o Filter through a 0.02 um PTFE syringe filter.

o Validation: Check for back-pressure. High back-pressure indicates undissolved particles
(unlikely with n-PAGs, common with ionic).

o Coating & Soft Bake (PAB):
o Spin coat to 40-60 nm thickness.
o Bake at 100°C for 60s.

o Caution: Do not exceed 130°C. n-PAGs often have lower thermal stability (T_d ~140-
150°C) compared to onium salts (>200°C) [2].

e EXxposure:

o Expose using EUV or e-beam tool.[2][3][4]

o Note: Expect a higher dose-to-size (E_size) initially.
o Post-Exposure Bake (PEB):

o Temperature: 90°C - 110°C.

o Time: 60s.
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o Optimization: Lower PEB temperature reduces acid diffusion length, further improving
LER, provided the activation energy of the protecting group is met.

o Development:

o Standard 0.26N TMAH for 30s.

Troubleshooting Guide (FAQSs)

Symptom 1: "I switched to a non-ionic PAG, and my LER improved, but my sensitivity dropped
significantly (Dose increased)."

e Root Cause: Non-ionic PAGs typically have lower acid generation quantum yields (

) than ionic PAGs.[4] They lack the ionic "super-acid" generation efficiency in some DUV
mechanisms.

e Corrective Action:

o Increase Loading: Leverage the high solubility. Increase PAG loading from 5% to 10-15%.
This increases the absorption cross-section [3].

o Photosensitization: Add a sensitizer (e.g., isopropylthioxanthone) if using UV exposure to
improve electron transfer efficiency [4].

Symptom 2: "The resist profile shows severe 'T-topping’ or surface inhibition."

e Root Cause: Non-ionic PAGs can be more volatile or susceptible to surface evaporation
during PAB/PEB compared to heavy onium salts.

o Corrective Action:

o Lower PAB Temperature: Reduce Pre-Apply Bake by 10°C to prevent PAG
sublimation/segregation at the surface.

o Surface Interaction: n-PAGs are more hydrophobic. Ensure your developer recipe includes
a sufficient wetting step.

Symptom 3: "I see phase separation or 'oil spots' in the film."
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e Root Cause: While soluble, n-PAGs can crystallize if the loading exceeds the miscibility limit
of the specific polymer matrix.

e Corrective Action:

o Change Solvent System: Switch to 100% Cyclohexanone or a PGMEA/Cyclohexanone
blend to improve solid-state miscibility.

o Structure Modification: Use an n-PAG with a longer alkyl chain on the sulfonate group to
improve polymer compatibility [5].

Symptom 4: "LER is good, but LWR (Line Width Roughness) is still high at low frequencies."
e Root Cause: Low frequency roughness is often driven by acid diffusion length.
» Corrective Action:

o Quencher Tuning: Increase the Base Quencher loading slightly. This reduces the effective
acid diffusion length, sharpening the chemical contrast.

Data & Benchmarking

Comparison of lonic vs. Non-lonic PAG Performance
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Metric

lonic PAG (e.g.,
TPS-TY)

Non-lonic PAG
(e.g., NIT)

Impact on LER

Solubility (PGMEA)

Low (< 5 wt%)

High (> 15 wt%)

High solubility reduces
aggregation (Lower
LER).

Quantum Yield

High (High Sensitivity)

Moderate (Lower

Sensitivity)

Lower efficiency
requires higher dose
(Potential Shot Noise
tradeoff).

Thermal Stability

High (> 200°C)

Moderate (~140°C)

Requires careful bake
optimization to

prevent blur.

Uniformity directly

o Heterogeneous )
Distribution Homogeneous reduces high-
(Clusters)
frequency LER.
o Tunable (Structure Slower diffusion helps

Acid Diffusion Fast (unless bulky) ]

dependent) define sharp edges.

Diagnostic Workflow
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Caption: Troubleshooting logic flow for optimizing LER using non-ionic PAGs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lithography-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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